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Compound of Interest

Compound Name: 7-Fluoro-2-naphthoic acid

Cat. No.: B15070472 Get Quote

An In-depth Technical Guide to the Chemical Properties of 7-Fluoro-2-naphthoic Acid

Disclaimer: Detailed experimental data for 7-Fluoro-2-naphthoic acid (CAS No. 5043-10-7) is

limited in publicly available literature. To provide a comprehensive overview, this guide includes

predicted data for 7-Fluoro-2-naphthoic acid, supplemented with experimental data for the

closely related isomer, 6-Fluoro-2-naphthoic acid (CAS No. 5043-01-6), and the parent

compound, 2-naphthoic acid (CAS No. 93-09-4). This comparative approach allows for

informed estimations of the properties of the 7-fluoro isomer.

Core Chemical Properties
The fundamental chemical properties of 7-Fluoro-2-naphthoic acid and its related compounds

are summarized below.

Physicochemical Data
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Property
7-Fluoro-2-
naphthoic acid
(Predicted)

6-Fluoro-2-
naphthoic acid
(Experimental)

2-naphthoic acid
(Parent Compound)
(Experimental)

Molecular Formula C₁₁H₇FO₂ C₁₁H₇FO₂[1] C₁₁H₈O₂[2][3]

Molecular Weight 190.17 g/mol 190.17 g/mol [1] 172.18 g/mol [3]

Melting Point 211-212.5 °C 242-246 °C[1] 185-187 °C[4]

Boiling Point 336.4±17.0 °C
336.4±17.0 °C

(Predicted)
300 °C[4]

Density 1.355±0.06 g/cm³
1.355±0.06 g/cm³

(Predicted)
1.08 g/cm³[4]

pKa 4.03±0.30 4.14±0.30 (Predicted) 4.2[5]

Form Solid Solid[1] Powder

Solubility Data
Quantitative solubility data for 7-Fluoro-2-naphthoic acid is not readily available. However, for

the parent compound, 2-naphthoic acid, the following information is known:

Solvent Solubility

Water <0.5 g/L (20 °C)[4]

DMSO 100 mg/mL (with sonication)[6]

It is anticipated that 7-Fluoro-2-naphthoic acid will exhibit similar poor solubility in water and

good solubility in organic solvents like DMSO.

Isomeric Context
The position of the fluorine atom on the naphthalene ring significantly influences the

compound's physical and chemical properties. The diagram below illustrates the structural

difference between the 6-fluoro and 7-fluoro isomers of 2-naphthoic acid.
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Isomeric Relationship of Fluoronaphthoic Acids

Parent Structure

Fluoro Isomers

2-Naphthoic Acid
C₁₁H₈O₂

6-Fluoro-2-naphthoic Acid
(CAS: 5043-01-6)

Fluorination

7-Fluoro-2-naphthoic Acid
(CAS: 5043-10-7)

Fluorination
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Caption: Structural relationship of 2-naphthoic acid to its 6-fluoro and 7-fluoro isomers.
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Experimental Protocols
While a specific, detailed protocol for the synthesis of 7-Fluoro-2-naphthoic acid is not

available in the provided search results, a general route for the synthesis of monofluorinated

naphthoic acids has been described. This method involves the elaboration of commercial

fluorinated phenylacetic acids.

General Synthesis of Monofluoronaphthoic Acids
A general route for the synthesis of various monofluoro and difluoro naphthoic acids has been

developed, which entails the elaboration of commercial fluorinated phenylacetic acids into 2-

(fluoroaryl)glutaric acids with differential ester groups.[7] Subsequent selective hydrolysis,

intramolecular Friedel–Crafts cyclization, and aromatization yield the target structures.[7]

The workflow for this generalized synthesis is depicted below.
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Generalized Synthesis Workflow for Fluoronaphthoic Acids

Start: Fluorinated Phenylacetic Acid

Elaboration to 2-(fluoroaryl)glutaric acid
with differential ester groups

Selective Hydrolysis
to a mono acid

Intramolecular Friedel-Crafts
Cyclization

Aromatization

End: Monofluoronaphthoic Acid

Click to download full resolution via product page

Caption: Generalized workflow for the synthesis of monofluoronaphthoic acids.
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Spectral Data
Specific spectral data for 7-Fluoro-2-naphthoic acid is not available. However, the spectral

data for the parent compound, 2-naphthoic acid, can serve as a reference.

¹H and ¹³C NMR Data for 2-Naphthoic Acid
The following NMR data is for 2-naphthoic acid in DMSO solvent.

¹H NMR (400 MHz, DMSO): δ 13.11 (s, 1H), 8.63 (s, 1H), 8.12 (d, J = 8.0 Hz, 1H), 8.05 –

7.97 (m, 3H), 7.70 – 7.55 (m, 2H).[8]

¹³C NMR (101 MHz, DMSO): δ 172.67, 140.15, 137.36, 135.82, 134.50, 133.54, 133.39,

133.28, 132.87, 132.02, 130.38.[8]

For 7-Fluoro-2-naphthoic acid, one would expect to see characteristic fluorine-carbon and

fluorine-proton coupling in the NMR spectra, which would aid in structure elucidation.

Infrared (IR) Spectroscopy
An IR spectrum for 2-naphthoic acid is available through the NIST Chemistry WebBook.[2] Key

characteristic peaks would include a broad O-H stretch from the carboxylic acid group (typically

around 2500-3300 cm⁻¹) and a strong C=O stretch (typically around 1700 cm⁻¹). For 7-Fluoro-
2-naphthoic acid, an additional C-F stretching band would be expected.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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